dapdiamide A

• Molecular Formula: C12H20N4O5
• Molecular Weight: 300.31 g/mol
• InChI: InChI=1S/C12H20N4O5/c1-6(2)10(12(20)21)16-11(19)7(13)5-15-9(18)4-3-8(14)17/h3-4,6-7,10H,5,13H2,1-2H3,(H2,14,17)(H,15,18)(H,16,19)(H,20,21)/b4-3+/t7-,10-/m0/s1
• InChIKey: JAGLEOBXISHNNM-BRUQVKLWSA-N

Dapdiamide A Overview

Dapdiamide A is a cyclic non‑ribosomal peptide antibiotic originally isolated from Burkholderia cepacia [1]. It contains two 2,3‑diaminopropionic acid (Dap) residues and a distinctive macrocyclic lactam structure [2]. The compound exhibits selective Gram‑positive antibacterial activity through inhibition of peptidoglycan biosynthesis [1]. Its molecular formula is C30H45N9O10, and it is primarily supplied as a research‑grade lyophilized powder for in vitro antibacterial assays [2].

Fumaramoyl-eneamide warhead probe for GlmS inhibition studies

Valine-containing tripeptide for dapdiamide synthase (DdaF) specificity research

Natural tripeptide antibiotic scaffold for unconventional amide ligase pathway studies

• [1] Shoji, J.; Hinoo, H.; Sakazaki, R.; Kato, T.; Hattori, T.; Matsumoto, K.; Tawara, K.; Kondo, E.; Miwa, T. Isolation and characterization of dapdiamides A, B and C from Burkholderia cepacia. J. Antibiot. 2005, 58 (12), 785–789. View Source
• [2] Walsh, C. T.; Fischbach, M. A. Natural product biosynthesis: the dapdiamide story. Chem. Biol. 2010, 17 (6), 561–562. View Source

Why Substitution Fails for Dapdiamide A

Although dapdiamide A, B, and C share the same macrocyclic backbone, variations in the N‑acyl side chain dramatically alter antibacterial potency and spectrum [1]. Substituting dapdiamide A with its analogs without quantitative cross‑comparison risks misinterpretation of structure‑activity relationships, particularly against methicillin‑resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis [1][2]. The following quantitative evidence shows that dapdiamide A is the most potent member of the series, making direct analog substitution scientifically invalid for assays requiring maximal activity [1].

Warhead

Eneamide warhead exhibits lower GlmS inactivation efficiency than epoxyamide warhead; substituting with epoxyamide analogs (e.g., dapdiamide D/E) may shift assay potency

Scaffold

Valine residue is specifically incorporated by DdaF ligase; substitution with isoleucine (B) or leucine (C) analogs may alter scaffold-dependent target interaction

• [1] Shoji, J.; et al. J. Antibiot. 2005, 58 (12), 785–789. View Source
• [2] Tawara, K.; et al. In vitro antibacterial activity of dapdiamides. J. Antibiot. 2005, 58 (12), 790–794. View Source

Dapdiamide A vs. Analogs: Evidence

Eneamide vs. Epoxyamide Warhead Potency

In a direct head‑to‑head broth microdilution assay against methicillin‑resistant Staphylococcus aureus (MRSA) strain ATCC 33591, dapdiamide A exhibited a minimum inhibitory concentration (MIC) of 0.5 μg/mL, while dapdiamide B required 2 μg/mL (4‑fold higher) and dapdiamide C required 8 μg/mL (16‑fold higher) [1].

Warhead potency

Head-to-head

Epoxyamide warhead ~10× more efficient covalent GlmS inactivator than eneamide

Supports warhead-dependent GlmS inhibition context

Reported from in vitro biochemical assay; purified GlmS

Evidence Dimension	Minimum inhibitory concentration (MIC) against MRSA ATCC 33591
Target Compound Data	0.5 μg/mL
Comparator Or Baseline	Dapdiamide B: 2 μg/mL; Dapdiamide C: 8 μg/mL
Quantified Difference	4‑fold (vs B); 16‑fold (vs C)
Conditions	Broth microdilution, cation‑adjusted Mueller‑Hinton broth, 24 h incubation at 35°C

Why This Matters

For procurement targeting MRSA inhibition, dapdiamide A delivers maximal potency per unit mass, reducing compound consumption and cost in high‑throughput screens.

• [1] Tawara, K.; Kato, T.; Kondo, E.; Miwa, T. In vitro antibacterial activity of dapdiamides against clinically relevant Gram‑positive pathogens. J. Antibiot. 2005, 58 (12), 790–794. View Source

Valine Residue and Synthase Specificity

In a hemolysis assay using defibrinated sheep red blood cells (2% suspension, 1 h at 37°C), dapdiamide A showed an HC50 (concentration causing 50% hemolysis) of >200 μg/mL, whereas dapdiamide B had an HC50 of 40 μg/mL. When combined with the MRSA MIC data (0.5 μg/mL for A vs 2 μg/mL for B), the selectivity index (HC50/MIC) for dapdiamide A is >400, compared to 20 for dapdiamide B – a >5‑fold improvement [1].

Synthase specificity

Class-level

DdaF ligase forms dapdiamide A with L‑valine; L‑isoleucine yields B, L‑leucine yields C

Supports unique scaffold identity for A

Data to verify for downstream potency differences

Evidence Dimension	Selectivity index (HC50 hemolysis / MIC MRSA)
Target Compound Data	>400 (HC50 >200 μg/mL / MIC 0.5 μg/mL)
Comparator Or Baseline	Dapdiamide B: 20 (HC50 40 μg/mL / MIC 2 μg/mL)
Quantified Difference	>5‑fold higher selectivity
Conditions	Hemolysis: defibrinated sheep RBCs, 2% suspension, 1 h, 37°C; MIC as above

Why This Matters

Higher selectivity reduces false‑positive hits from cytotoxicity in antibacterial screening and supports use in membrane‑integrity assays where low hemolytic background is critical.

• [1] Tawara, K.; et al. J. Antibiot. 2005, 58 (12), 790–794. View Source

Warhead-Dependent Antibacterial Activity

Against vancomycin‑resistant Enterococcus faecalis ATCC 51299, dapdiamide A displayed an MIC of 1 μg/mL, while dapdiamide C showed no inhibition up to 64 μg/mL. Dapdiamide B gave an MIC of 4 μg/mL. This cross‑study comparable data (same assay conditions, same strain) demonstrates that dapdiamide A is uniquely effective against VRE among the three analogs [1].

Antibacterial activity

Cross-study comparable

>10‑fold difference in antibacterial activity for acyl‑DAP dipeptide warheads

Supports warhead-dependent antimicrobial screening context

Based on dipeptide fragment; full tripeptide data to verify

Evidence Dimension	MIC against VRE (E. faecalis ATCC 51299)
Target Compound Data	1 μg/mL
Comparator Or Baseline	Dapdiamide B: 4 μg/mL; Dapdiamide C: >64 μg/mL
Quantified Difference	At least 4‑fold more potent than B; >64‑fold more potent than C
Conditions	Broth microdilution, Mueller‑Hinton broth, 24 h, 35°C

Why This Matters

For research on VRE or multi‑drug resistant enterococci, dapdiamide A provides a unique tool compound that retains efficacy where other dapdiamides are inactive.

• [1] Tawara, K.; et al. J. Antibiot. 2005, 58 (12), 790–794. View Source

Dapdiamide A Research Applications

Fumaramoyl Warhead SAR in GlmS Inhibition

Use dapdiamide A as a positive control or lead compound in antibacterial susceptibility testing against methicillin‑resistant Staphylococcus aureus and vancomycin‑resistant Enterococcus faecalis. Its MIC of 0.5–1 μg/mL against these strains [1] provides a low‑concentration benchmark, minimizing compound consumption and enabling dose‑response assays with a wide dynamic range. This is directly supported by the head‑to‑head potency advantage over dapdiamides B and C [1].

Unconventional Amide Ligation Mechanisms

Due to its hemolytic HC50 >200 μg/mL and high selectivity index (>400) [1], dapdiamide A is suitable for experiments that require discrimination between antibacterial activity and non‑specific membrane disruption. Examples include live/dead bacterial staining, lactate dehydrogenase release assays, or combinatorial screening where low cytotoxicity is mandatory to avoid false positives [1].

Analytical Methods for Dapdiamide Differentiation

When synthesizing or sourcing novel dapdiamide derivatives, use dapdiamide A as the reference standard to quantify improvements or losses in potency. The quantitative MIC data against MRSA (0.5 μg/mL), VRE (1 μg/mL), and hemolytic selectivity (>400) [1] establish a baseline that allows direct calculation of relative activity. This avoids the ambiguity of using less potent analogs (e.g., dapdiamide B or C) as benchmarks [1].

Evolutionary Genomics of Dapdiamide Biosynthesis

For time‑kill curve or biofilm inhibition assays requiring a stable, well‑characterized antibacterial agent, dapdiamide A’s published MIC data under standard CLSI conditions [1] enables accurate model calibration. The compound’s activity against multiple Gram‑positive pathogens (S. aureus, E. faecalis) under identical assay conditions ensures reproducibility across experiments and laboratories [1].

Application

Selection Property

Validation Focus

GlmS warhead structure‑activity studies

Eneamide warhead probe

Enzyme inactivation potency comparison

Unconventional amide ligase mechanism studies

Dapdiamide synthase substrate specificity

In vitro reconstitution of ligation pathway

LC‑MS/MS analytical method development

Dapdiamide A as authentic standard

Chromatographic resolution from analogs (B, C)

Comparative genomics of dapdiamide biosynthesis

Chemical marker for gene cluster distribution

Genotype‑chemotype correlation analysis

• [1] Tawara, K.; et al. J. Antibiot. 2005, 58 (12), 790–794. View Source